Cas no 16590-41-3 (Naltrexone)

• Product Name: Naltrexone
• CAS No: 16590-41-3
• MF: C₂₀H₂₃NO₄
• MW: 341.40092
• MDL: MFCD00242996
• CID: 50465
• PubChem ID: 5360515
• Update Time: 2024-11-01

Naltrexone Chemical and Physical Properties

Names and Identifiers

• Naltrexone
• 17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
• Naltrexone (base, anhydrous)
• Naltrexone solution
• (5α)-17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
• celupan
• Depotrex
• en1639
• en1939
• Naltrel
• NeMexin
• trexan
• Trexonil
• Um-792
• C07253
• Q409587
• SPBio_002071
• cid_5485201
• Naltrexon
• (5-alpha)-17-(Cyclopropylmethyl-4,5-epoxy-3,14-dihydroxy morphinan-6-one
• ReVia
• DTXSID4046313
• Tox21_112007_1
• (5alpha)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
• US9107954, naltrexone
• AB00174152-14
• Addex-1000
• SCHEMBL34681
• SMP1_000206
• PTI-555
• NALTREXONE COMPONENT OF CONTRAVE
• BDBM60212
• BRD-K88172511-003-20-3
• CS-0880
• Vivitrex
• NALTREXONE (MART.)
• Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxy-, (5alpha)-
• Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-alpha-epoxy-3,14-dihydroxy-
• NALTREXONE [USAN]
• HS-0002
• BRD-K88172511-310-03-8
• NCGC00162274-02
• CHEMBL19019
• (1S,5R,13R,17S)-4-(cyclopropylmethyl)-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-trien-14-one
• DA-55992
• NALTREXONE [MART.]
• (4R,4As,7aR)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• HMS2089O11
• BDBM50000787
• BIDD:GT0405
• Tox21_112007
• CCRIS 3506
• N07BB04
• D05113
• AC-36726
• Naltrexona (INN-Spanish)
• PDSP2_000847
• Naltrexonum [INN-Latin]
• Naltrexona [INN-Spanish]
• BRD-K88172511-003-21-1
• NALTREXONE [WHO-DD]
• EINECS 240-649-9
• Prestwick2_000116
• Naltrexone [USAN:INN:BAN]
• BCP07022
• Naltrexonum
• NCGC00024427-05
• NALTREXONE (USP-RS)
• (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• AKOS015994596
• BPBio1_000146
• 3,14-dihydroxy-17-(cyclopropylmethyl)-4,5alpha-epoxymorphinan-6-one
• (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-bis(oxidanyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
• NCGC00024427-03
• UNII-5S6W795CQM
• (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
• Naltrexona
• NCGC00024427-04
• NALTREXONE [HSDB]
• NSC-758439
• NALTREXONE [ORANGE BOOK]
• BRD-K88172511-003-19-5
• EN300-19748946
• Prestwick0_000116
• N-Cyclopropylmethyl-14-hydroxydihydromorphinone
• NALTREXONE [INN]
• Prestwick3_000116
• BRN 3596648
• HSDB 6750
• 17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxmorphinan-6-one, (5.alpha.)-
• Vivitrol (TN)
• N-Cyclopropylmethylnoroxymorphone
• 16590-41-3
• BSPBio_000132
• NALTREXONE [MI]
• NALTREXONE [VANDF]
• Naltrexone (1.0 mg/mL in Methanol)
• Vivitrol
• NALTREXONE [USP-RS]
• HY-76711
• EN-1639A FREE BASE
• MFCD00242996
• Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxy-, (5.alpha.)-
• Naltrexone base anhydrous
• DB00704
• NS00009185
• (-)naltrexone
• (-)-Naltrexone
• (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,3,4,4a,5,6-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7aH)-one
• Naltrexonum (INN-Latin)
• 5S6W795CQM
• NSC 758439
• CAS-16590-41-3
• GTPL1639
• Naltrexonum (Latin)
• EX-A4863
• 17-(Cyclopropylmethyl)-4,5alpha-epoxy-3,14-dihydroxymorphinan-6-one
• CHEBI:7465
• Prestwick1_000116
• DTXCID2026313
• AB00174152_17
• Naltrexone (USAN/INN)
• cyclopropylmethyl(dihydroxy)[?]one

• MDL： MFCD00242996
• Inchi： InChI=1S/C20H23NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,15,18,22,24H,1-2,5-10H2/t15-,18+,19+,20-/m1/s1
• InChI Key： DQCKKXVULJGBQN-XFWGSAIBSA-N
• SMILES： C1CC1CN2CC[C@@]34C5=C6C=CC(=C5O[C@H]4C(=O)CC[C@]3([C@H]2C6)O)O

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 70A^2

Experimental Properties

• Color/Form: Acetone crystals
• Density: 1.2064 (rough estimate)
• Melting Point: 168-170°
• Boiling Point: 477.03°C (rough estimate)
• Flash Point: 9℃
• Refractive Index: 1.5614 (estimate)
• PSA: 70.00000
• LogP: 1.46330

Naltrexone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301 + P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 586 s.c. (Maickel)
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

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